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Compound of Interest

Compound Name: GSK2656157

Cat. No.: B612095 Get Quote

Essential guidelines for the safe handling and disposal of the selective PERK inhibitor,

GSK2656157, ensuring personnel safety and environmental protection.

GSK2656157 is a potent and selective ATP-competitive inhibitor of the protein kinase R (PKR)-

like endoplasmic reticulum kinase (PERK)[1][2][3]. As with any laboratory chemical, proper

handling and disposal are paramount to ensure the safety of researchers and to prevent

environmental contamination. This guide provides a comprehensive overview of the

recommended disposal procedures for GSK2656157, based on available safety data sheets

and chemical properties.

Hazard Profile and Safety Precautions
GSK2656157 is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[4]. Therefore, it is crucial to avoid release into the environment[4]. When

handling this compound, researchers should wear appropriate personal protective equipment

(PPE), including safety goggles with side shields, protective gloves, and impervious clothing[4].

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols[4].

Quantitative Data Summary
The following table summarizes key quantitative data for GSK2656157, providing a quick

reference for researchers.
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Property Value Source

Molecular Formula C₂₃H₂₁FN₆O [2]

Molecular Weight 416.45 g/mol [4]

IC₅₀ for PERK 0.9 nM [1][2][3]

Solubility in DMSO 10 mg/mL [2]

Storage Temperature -20°C [4]

GHS Hazard Statements

H302 (Harmful if swallowed),

H410 (Very toxic to aquatic life

with long lasting effects)

[4]

Experimental Protocol: Preparation of Stock
Solutions
Proper preparation of stock solutions is crucial for experimental accuracy and safety. The

following protocol outlines the standard procedure for dissolving GSK2656157.

Materials:

GSK2656157 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the GSK2656157 vial to room temperature before opening.

Weigh the desired amount of GSK2656157 powder in a sterile tube.
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Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution, add the corresponding volume of DMSO to the weighed powder).

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C in a tightly sealed container[4]. Stock solutions are stable for up

to 6 months at -20°C[3].

Step-by-Step Disposal Procedures
The primary principle for the disposal of GSK2656157 is to prevent its release into the

environment due to its high aquatic toxicity[4].

1. Unused or Expired Compound:

Solid Waste: Unused or expired GSK2656157 powder should be disposed of as hazardous

chemical waste. It should be collected in a clearly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with GSK2656157, such

as weighing paper, pipette tips, and gloves, should also be treated as hazardous waste and

collected in a designated, sealed waste container.

2. Liquid Waste (Solutions):

Aqueous Solutions: Due to its high toxicity to aquatic life, aqueous solutions containing

GSK2656157 should not be disposed of down the drain[4]. They must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Organic Solvent Solutions: Solutions of GSK2656157 in organic solvents (e.g., DMSO)

should be collected in a separate, compatible hazardous waste container for organic waste.

Do not mix with other incompatible waste streams.

3. Final Disposal:
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All collected waste containing GSK2656157 must be disposed of through an approved waste

disposal plant or a licensed hazardous waste management company[4]. Follow all local,

state, and federal regulations for hazardous waste disposal.

Ensure that the waste containers are properly labeled with the chemical name and

associated hazards.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

GSK2656157.
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Caption: Disposal workflow for GSK2656157 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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